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Compound of Interest

Compound Name: Sodium chloride dihydrate

Cat. No.: B8313487 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical support for optimizing the crystallization of sodium chloride
dihydrate (NaCl·2H₂O), also known as hydrohalite.

Frequently Asked Questions (FAQs)
Q1: What is sodium chloride dihydrate and under what conditions does it form?

Sodium chloride dihydrate (NaCl·2H₂O or hydrohalite) is a crystalline form of sodium chloride

that incorporates two water molecules into its structure. It is the stable form of sodium chloride

in the presence of water at temperatures below 0.1°C.[1][2] The phase diagram for the NaCl-

H₂O system shows a eutectic point at -21°C, which is the lowest temperature at which a liquid

sodium chloride solution can exist and where ice and hydrohalite are in equilibrium with the

saturated solution.[1]

Q2: Why is the yield of sodium chloride dihydrate often low?

The low yield can be attributed to several factors. The nucleation rate of the dihydrate can be

extremely low, and it may be inhibited by the formation of a metastable prenucleation phase.[2]

[3][4] Additionally, the solubility of sodium chloride in water does not significantly decrease with

temperature, which makes traditional cooling crystallization less effective for achieving high

yields compared to other salts.[5][6]

Q3: How does the cooling rate impact the crystallization process?
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The cooling rate is a critical parameter. A rapid cooling rate can lead to the formation of many

small crystals, while a slower cooling rate may result in fewer, larger crystals. The optimal

cooling rate will depend on the desired crystal size and yield.

Q4: What is the role of agitation or stirring in the crystallization of sodium chloride dihydrate?

Agitation, such as stirring, has a very significant effect on crystallization kinetics.[7][8] It can

accelerate nucleation and influence the crystal size distribution.[9] The type and intensity of

agitation can be optimized to improve yield and control crystal morphology.

Q5: Can impurities affect the crystallization of sodium chloride dihydrate?

Yes, impurities can significantly impact the crystallization process. Some impurities can inhibit

crystal growth, while others may be incorporated into the crystal lattice, affecting purity. For

high-purity applications, it is often necessary to purify the initial brine solution to remove ions

like magnesium and calcium.[10] Conversely, specific additives can be used to control crystal

habit or prevent caking.[4]
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Problem Potential Cause(s) Suggested Solution(s)

Low or No Crystal Yield
Temperature is not low

enough.

Ensure the temperature of the

solution is maintained below

0.1°C, ideally closer to the

eutectic point of -21°C for

maximal precipitation.[1]

Insufficient supersaturation.

Increase the initial

concentration of NaCl in the

solution to create a higher

driving force for crystallization.

Low nucleation rate.

Introduce seed crystals of

sodium chloride dihydrate to

promote secondary nucleation.

[9] Alternatively, consider a

programmed cooling profile

that includes a period at a

lower temperature to induce

nucleation.

Formation of Anhydrous NaCl
Crystallization temperature is

above 0.1°C.

Carefully monitor and control

the temperature to remain

below the peritectic point of

0.1°C.[1]

Small Crystal Size
High nucleation rate due to

rapid cooling.

Decrease the cooling rate to

allow for crystal growth rather

than excessive nucleation.

High degree of

supersaturation.

Control the rate of

supersaturation generation, for

instance, by a slower cooling

rate or controlled evaporation.

Crystal Agglomeration (Caking)

Formation of dihydrate bridges

between crystals at freezing

temperatures.[2][4]

Use anti-caking agents if

appropriate for the application.

Control humidity during

storage and handling.
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Key Experimental Parameters
The following table summarizes key experimental parameters and their impact on the

crystallization of sodium chloride dihydrate.

Parameter
Effect on

Crystallization

Typical

Range/Consideratio

ns

References

Temperature

Determines the stable

crystalline form

(dihydrate vs.

anhydrous). Affects

solubility and

nucleation rate.

Below 0.1°C for

dihydrate formation.

The eutectic point is at

-21°C.[1]

[1][11]

Initial Concentration

Higher concentration

leads to higher

supersaturation and

potentially higher

yield.

Saturated or slightly

supersaturated

solutions are typically

used. The solubility of

NaCl is approximately

36 g/100 mL at room

temperature.[12]

[12][13]

Cooling Rate

Influences the balance

between nucleation

and crystal growth,

thus affecting crystal

size distribution.

Slower cooling rates

generally favor larger

crystals. A rate of

0.3°C/min has been

used in some studies.

[9]

[9]

Agitation Speed

Affects mass transfer,

nucleation kinetics,

and can lead to

secondary nucleation.

Can range from gentle

mixing to vigorous

stirring (e.g., 700

RPM).[9] The effect

can be significant.[7]

[7][9][14]
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Experimental Workflow for Sodium Chloride Dihydrate
Crystallization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8313487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8313487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Solution Preparation
(Saturated NaCl solution)

2. Pre-cooling of Solution
(To just above 0.1°C)

3. Controlled Cooling Crystallization
(Cool below 0.1°C with agitation)

5. Crystal Slurry Maturation
(Hold at low temperature)

4. Optional: Seeding
(Introduce NaCl·2H₂O seed crystals)

6. Solid-Liquid Separation
(Filtration or centrifugation at low temp)

7. Crystal Washing
(With a cold, saturated NaCl solution)

8. Drying
(Under controlled low temperature and humidity)

9. Characterization
(XRD, DSC, Microscopy)
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Low Yield?

Is Temp < 0.1°C?

Is solution saturated?

Yes

Action: Lower temperature
(e.g., to -10°C)

No

Used seed crystals?

Yes

Action: Increase NaCl
concentration

No

Is agitation adequate?

Yes

Action: Add seed
crystals

No

Action: Increase agitation
speed

No

Re-evaluate yield

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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